![molecular formula C17H16BrN3O2S B5213597 4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide](/img/structure/B5213597.png)
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide, also known as AG-1478, is a small molecule inhibitor that has been widely used in scientific research. This compound is known to inhibit the activity of epidermal growth factor receptors (EGFR), which are involved in various cellular processes such as cell proliferation, differentiation, and survival. The purpose of
Mechanism of Action
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide inhibits the activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which ultimately leads to the inhibition of various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the cell type and the specific EGFR signaling pathway that is being inhibited. In general, this compound has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. This compound has also been shown to inhibit cell migration and invasion in various cell types.
Advantages and Limitations for Lab Experiments
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide has several advantages for lab experiments. First, it is a small molecule inhibitor that can be easily synthesized and purified. Second, it has a high affinity for EGFR, which makes it a potent inhibitor. Third, it has been extensively studied in various cell types, which makes it a well-established tool for studying EGFR signaling. However, there are also some limitations to using this compound in lab experiments. For example, it may not be effective in inhibiting all EGFR signaling pathways, and it may have off-target effects on other signaling pathways.
Future Directions
There are several future directions for research involving 4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide. First, more studies are needed to fully understand the mechanisms underlying the effects of this compound on EGFR signaling. Second, this compound could be used in combination with other inhibitors or chemotherapeutic agents to improve cancer treatment outcomes. Third, this compound could be modified to increase its specificity for certain EGFR signaling pathways or to reduce its off-target effects. Finally, this compound could be used as a tool for studying the role of EGFR in various physiological processes, such as wound healing and tissue regeneration.
Conclusion:
This compound is a potent inhibitor of EGFR that has been widely used in scientific research. Its ability to inhibit EGFR activity has led to a better understanding of the role of EGFR in cancer progression and other cellular processes. While there are some limitations to using this compound in lab experiments, it remains a valuable tool for studying EGFR signaling. Future research involving this compound could lead to new insights into the mechanisms underlying various physiological processes and could ultimately lead to the development of new therapeutic agents for cancer and other diseases.
Synthesis Methods
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide can be synthesized through a multistep chemical process. The first step involves the reaction of 2-bromopyridine with propylamine to form 2-propylpyridine. The second step involves the reaction of 2-propylpyridine with thioamide to form 2-propyl-1,3-thiazole. The final step involves the reaction of 2-propyl-1,3-thiazole with 3-nitrobenzaldehyde to form this compound. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
4-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide has been widely used in scientific research to study the role of EGFR in various cellular processes. For example, this compound has been used to inhibit EGFR activity in cancer cells, which has led to a better understanding of the role of EGFR in cancer progression. This compound has also been used to study the effects of EGFR inhibition on cell proliferation, differentiation, and survival in various cell types.
properties
IUPAC Name |
4-(3-nitrophenyl)-2-(2-propylpyridin-4-yl)-1,3-thiazole;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S.BrH/c1-2-4-14-9-13(7-8-18-14)17-19-16(11-23-17)12-5-3-6-15(10-12)20(21)22;/h3,5-11H,2,4H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPJDTVAMVBNJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-].Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.